Cas no 1512754-89-0 (4-(pyrrolidin-2-yl)methyl-1,3-thiazole)

• Product Name: 4-(pyrrolidin-2-yl)methyl-1,3-thiazole
• CAS No: 1512754-89-0
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• MDL: MFCD28148699
• CID: 5606892
• PubChem ID: 82597795
• Update Time: 2025-06-10

4-(pyrrolidin-2-yl)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 1512754-89-0
• 4-(pyrrolidin-2-ylmethyl)-1,3-thiazole
• 4-[(pyrrolidin-2-yl)methyl]-1,3-thiazole
• AKOS022908041
• EN300-868324
• 4-(pyrrolidin-2-yl)methyl-1,3-thiazole

• MDL： MFCD28148699
• Inchi： 1S/C8H12N2S/c1-2-7(9-3-1)4-8-5-11-6-10-8/h5-7,9H,1-4H2
• InChI Key： LTKJXQNJQSIGRU-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CC1CCCN1

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(pyrrolidin-2-yl)methyl-1,3-thiazole

Introduction to 4-(pyrrolidin-2-yl)methyl-1,3-thiazole (CAS No. 1512754-89-0)

4-(pyrrolidin-2-yl)methyl-1,3-thiazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework that combines a pyrrolidine moiety with a 1,3-thiazole core. This structural configuration has garnered considerable attention due to its potential applications in drug discovery and development. The compound, identified by its CAS number 1512754-89-0, represents a promising scaffold for designing molecules with enhanced biological activity and therapeutic efficacy.

The 1,3-thiazole ring is a heterocyclic structure that has been extensively studied for its pharmacological properties. It is known for its ability to interact with various biological targets, making it a valuable component in the synthesis of bioactive molecules. The presence of the pyrrolidine group in 4-(pyrrolidin-2-yl)methyl-1,3-thiazole further enhances its potential by introducing additional functional sites that can be modified to optimize biological activity. This dual functionality makes the compound an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug development. The 1,3-thiazole scaffold, in particular, has been implicated in the design of molecules with antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that modifications to the thiazole ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of compounds, leading to improved therapeutic outcomes. The incorporation of a pyrrolidine moiety into the thiazole framework in 4-(pyrrolidin-2-yl)methyl-1,3-thiazole is expected to contribute to these effects by enhancing binding affinity and metabolic stability.

In the context of modern drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying novel bioactive compounds. The structural features of 4-(pyrrolidin-2-yl)methyl-1,3-thiazole make it a suitable candidate for these approaches. Computational studies have suggested that the compound can interact with target proteins through multiple binding sites, which could be exploited to develop drugs with enhanced selectivity and potency. Additionally, virtual screening techniques have been used to identify derivatives of this compound that may exhibit improved pharmacological properties.

The synthesis of 4-(pyrrolidin-2-yl)methyl-1,3-thiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one. Advances in catalytic processes and green chemistry principles have also contributed to more sustainable synthetic routes. These developments are crucial for reducing the environmental impact of pharmaceutical manufacturing while maintaining high standards of quality and efficiency.

Biological evaluation of 4-(pyrrolidin-2-yl)methyl-1,3-thiazole has revealed promising activities against various disease-related targets. Preclinical studies have shown that derivatives of this compound can modulate enzyme activity and receptor binding, suggesting potential therapeutic applications in areas such as oncology and neurology. The ability of the pyrrolidine group to engage with biological targets has been particularly noteworthy, as it provides additional opportunities for structure-based drug design.

The integration of structural biology and medicinal chemistry has been instrumental in understanding how small molecules interact with biological systems. High-resolution crystal structures of protein-ligand complexes have provided insights into the binding modes of compounds like 4-(pyrrolidin-2-yl)methyl-1,3-thiazole, enabling rational design of analogs with improved properties. These structural insights are complemented by dynamic simulations that help predict how molecules will behave within living cells.

The future prospects for 4-(pyrrolidin-2-yl)methyl-1,3-thiazole and its derivatives are bright, with ongoing research aimed at expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this field. New synthetic strategies and computational tools are being developed to accelerate the discovery process. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.